Cas no 62224-23-1 (2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester
• CAS No: 62224-23-1
• MF: C₉H₁₀Br₂O₂S
• MW: 342.047500133514
• CID: 453695
• PubChem ID: 71388612
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester
• tert-butyl 3,5-dibromothiophene-2-carboxylate
• DTXSID50810671
• 62224-23-1

• Inchi： 1S/C9H10Br2O2S/c1-9(2,3)13-8(12)7-5(10)4-6(11)14-7/h4H,1-3H3
• InChI Key： VFJZKSVRUITVEV-UHFFFAOYSA-N
• SMILES： BrC1C=C(SC=1C(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 339.8768
• Monoisotopic Mass: 339.87683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3